5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C20H26N4O5/c1-20(2,24-5-7-26-8-6-24)12-21-19(25)16-9-14(22-23-16)11-27-15-3-4-17-18(10-15)29-13-28-17/h3-4,9-10H,5-8,11-13H2,1-2H3,(H,21,25)(H,22,23)
• InChI Key: NTXFKXRDDGOPJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=NNC(=C1)COC2=CC3=C(C=C2)OCO3)N4CCOCC4
• Molecular Formula: C20H26N4O5
• Molecular Weight: 402.4 g/mol

Description

5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide is a complex organic compound that features a benzodioxole moiety, a morpholine ring, and a pyrazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions. The process may start with the preparation of the benzodioxole moiety, followed by the formation of the pyrazole ring, and finally the introduction of the morpholine group. Common reagents used in these steps include various acids, bases, and solvents under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the benzodioxole moiety.

Reduction: Reduction reactions could target the pyrazole ring or the carboxamide group.

Substitution: Various substitution reactions can occur, especially on the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles like amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, it might be investigated for its potential as a bioactive molecule, possibly exhibiting antimicrobial, antiviral, or anticancer properties.

Medicine

In medicinal chemistry, this compound could be explored for its potential as a drug candidate, particularly if it shows activity against specific biological targets.

Industry

In industry, it might find applications in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism of action of 5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

5-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methyl-2-morpholin-4-ylpropyl)-1H-pyrazole-3-carboxamide: can be compared to other pyrazole derivatives, benzodioxole-containing compounds, and morpholine-based molecules.

Uniqueness

This compound’s uniqueness lies in its combination of the benzodioxole, pyrazole, and morpholine moieties, which may confer distinct chemical and biological properties not found in other similar compounds.